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Compound of Interest

Compound Name: Mercurous bromide

Cat. No.: B092202

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is paramount to ensuring a safe and compliant laboratory
environment. Mercurous bromide (HgzBr2), a light-sensitive compound used in various
scientific applications, is classified as a hazardous material due to its mercury content.[1][2]
Adherence to strict disposal protocols is essential to mitigate risks to human health and the
environment. This guide provides essential safety and logistical information, including
operational and disposal plans for mercurous bromide.

Immediate Safety and Hazard Information

Mercurous bromide is a white, odorless powder that darkens upon exposure to light.[1][3] It is
highly toxic if ingested, inhaled, or in contact with skin.[1][4] The compound is also very toxic to
aquatic life with long-lasting effects.[4] In the United States, waste containing mercury is
regulated by the Environmental Protection Agency (EPA) under the Resource Conservation
and Recovery Act (RCRA).[5] Mercurous bromide waste is designated with the EPA
hazardous waste number D009.[1]

Emergency Procedures:

o Spills: In case of a spill, isolate the area. For small spills, use a mercury spill kit to absorb the
material. For large spills, evacuate the area and contact your institution's environmental
health and safety (EHS) department.
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» Fire: While non-combustible, mercurous bromide may decompose upon heating to produce
corrosive and/or toxic fumes.[3] Use dry chemical, CO2, or water spray for surrounding fires.

[1][6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to mercurous

bromide:
Property Value Source
Molecular Formula Hg2Br2 [41[7]
CAS Number 15385-58-7 [4]
EPA Hazardous Waste No. D009 [1]
GHS Hazard Statements 300, H310, H330, H373, [1]

H400, H410

Experimental Protocol for Laboratory Waste
Disposal

This protocol outlines the step-by-step procedure for the safe disposal of small quantities of
mercurous bromide waste generated in a laboratory setting.

Materials:

» Designated hazardous waste container (sealable, leak-proof, and compatible with mercury
compounds)

o Hazardous waste labels
» Personal Protective Equipment (PPE):
o Nitrile gloves

o Safety goggles or face shield
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o Lab coat

Procedure:

o Waste Collection:

o Collect all mercurous bromide waste, including contaminated consumables (e.g.,
weighing boats, gloves, pipette tips), in a designated, compatible, and clearly labeled
hazardous waste container.

o Do not mix mercurous bromide waste with other waste streams unless explicitly
permitted by your institution's EHS guidelines.

o Container Labeling:

o Affix a hazardous waste label to the container.

o Fill out the label completely and accurately with the following information:

The words "Hazardous Waste"

The full chemical name: "Mercurous Bromide"

The EPA Hazardous Waste Number: D009

The hazard characteristics (e.g., "Toxic")

The accumulation start date

The name and contact information of the generating researcher or lab.

e Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.

o The SAA should be under the control of the laboratory personnel, away from general
traffic, and ideally in a secondary containment bin.
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o Ensure the container is kept closed at all times except when adding waste.

e Disposal Request:

o Once the container is full or the accumulation time limit set by your institution is reached,
submit a chemical waste pickup request to your institution's EHS department or
designated hazardous waste disposal service.

o Follow the specific procedures outlined by your institution for waste pickup.

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of
mercurous bromide waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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